Cas no 1096893-94-5 (N-Methyl 4-bromo-3-nitrobenzamide)

• Product Name: N-Methyl 4-bromo-3-nitrobenzamide
• CAS No: 1096893-94-5
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• MDL: MFCD12165981
• CID: 1037600
• PubChem ID: 43215308
• Update Time: 2025-06-29

N-Methyl 4-bromo-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methyl-3-nitrobenzamide
• N-METHYL 4-BROMO-3-NITROBENZAMIDE
• MFCD12165981
• 1096893-94-5
• CS-0211996
• AKOS008919984
• DTXSID70655723
• BS-26023
• N-methyl-4-bromo-3-nitrobenzamide
• DB-361423
• N-Methyl 4-bromo-3-nitrobenzamide

• MDL： MFCD12165981
• Inchi： 1S/C8H7BrN2O3/c1-10-8(12)5-2-3-6(9)7(4-5)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key： YWNKGZWXPKMDTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(NC)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.96400
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 78.41000
• LogP: 2.81490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Methyl 4-bromo-3-nitrobenzamide

N-Methyl 4-Bromo-3-Nitrobenzamide: A Comprehensive Overview

N-Methyl 4-Bromo-3-Nitrobenzamide (CAS No. 1096893-94-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential in drug development, advanced materials synthesis, and as a versatile intermediate in chemical reactions. Recent studies have highlighted its role in enhancing the efficiency of certain catalytic processes and its ability to act as a building block for more complex molecules.

The molecular structure of N-Methyl 4-Bromo-3-Nitrobenzamide comprises a benzene ring substituted with three functional groups: a methyl group attached to the nitrogen atom, a bromine atom at the para position, and a nitro group at the meta position. This arrangement imparts the compound with distinct electronic properties, making it highly reactive under specific conditions. The presence of the nitro group introduces electron-withdrawing effects, which can influence the reactivity of the benzene ring in various chemical transformations.

Recent research has focused on the synthesis and characterization of N-Methyl 4-Bromo-3-Nitrobenzamide. One notable study demonstrated that this compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The reaction conditions were optimized to achieve high yields and purity, which are critical for its application in demanding chemical processes.

In terms of applications, N-Methyl 4-Bromo-3-Nitrobenzamide has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been explored in recent studies targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs. The compound's structural flexibility allows for easy modification, enabling researchers to tailor its properties for specific biological targets.

Moreover, N-Methyl 4-Bromo-3-Nitrobenzamide has been utilized as an intermediate in the synthesis of advanced materials such as polymers and coordination complexes. Its bromine atom serves as a reactive site for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Recent advancements in cross-coupling chemistry have further expanded its utility in this domain.

The physical properties of N-Methyl 4-Bromo-3-Nitrobenzamide are also worth noting. It exists as a crystalline solid under standard conditions with a melting point of approximately 180°C. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various solution-based chemical reactions.

In conclusion, N-Methyl 4-Bromo-3-Nitrobenzamide (CAS No. 1096893-94-5) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, reactivity, and physical properties continue to make it an invaluable tool in modern chemistry research. As ongoing studies uncover new potential uses and improved synthetic methods, this compound is poised to play an even more significant role in advancing scientific innovation.